Cas no 1598-80-7 (Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1))

Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) structure
1598-80-7 structure
Product Name:Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
CAS No:1598-80-7
MF:C5H12ClF2N
MW:159.60528755188
CID:212514
PubChem ID:24188585
Update Time:2025-04-19

Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
    • 2-fluoro-N-(2-fluoroethyl)-N-methylethanamine,hydrochloride
    • NSC77711
    • NSC-77711
    • 2-Fluoro-N-(2-fluoroethyl)-N-methylethan-1-amine--hydrogen chloride (1/1)
    • DTXSID80637494
    • 1598-80-7
    • Inchi: 1S/C5H11F2N.ClH/c1-8(4-2-6)5-3-7;/h2-5H2,1H3;1H
    • InChI Key: IQFGAGZPEXZVHV-UHFFFAOYSA-N
    • SMILES: Cl.FCCN(C)CCF

Computed Properties

  • Exact Mass: 123.08603
  • Monoisotopic Mass: 159.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 43.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
  • LogP: 1.65920
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